Hydrolyzable tannins

Hydrolyzable tannins, also known as condensed tannins or proanthocyanidins, are a class of polyphenolic compounds widely found in plants. These complex molecules play crucial roles in plant defense mechanisms against pathogens and environmental stressors. Hydrolyzable tannins are characterized by their ability to form complexes with proteins, thus influencing the texture and color of foods and beverages derived from plant sources. In industrial applications, these tannins find use in food processing, where they can improve product stability and flavor profiles. Additionally, due to their antioxidant properties, hydrolyzable tannins are utilized in pharmaceuticals for therapeutic purposes. Their extraction from natural sources involves complex processes that require precise control over temperature, pH, and time to maximize yield while maintaining the integrity of the compounds.
Hydrolyzable tannins
Structure Chemical Name CAS MF
31002-27-4 1-O-(3,4-Dimethoxybenzoyl)-β-D-glucopyranose 31002-27-4 C15H20O9
148159-86-8 D-Glucose, cyclic 2®2:3®2'-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]cyclic 4,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate],2-ester with D-glucose cyclic4,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]3-(3,4,5-trihydroxybenzoate) (9CI) 148159-86-8 C69H50O43
213008-48-1 β-D-Glucopyranoside, 4-[(1E)-3-[[(3S)-3-[[[(1S,3R,4R,5R)-3-(acetyloxy)-1,4,5-trihydroxycyclohexyl]carbonyl]oxy]-5-methoxy-3-methyl-1,5-dioxopentyl]oxy]-1-propenyl]-2-hydroxy-6-methoxyphenyl (9CI) 213008-48-1 C32H44O19
126594-58-9 b-D-Glucopyranose, cyclic 4®2:6®2'-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1,2,3-tris(3,4,5-trihydroxybenzoate), 2-ester with b-D-glucopyranose cyclic4,6-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1,3-bis(3,4,5-trihydroxybenzoate) (9CI) 126594-58-9 C82H58O52
109742-47-4 D-Glucose, cyclic 4®2':6®2-[(1S)-4-[6-[[[2,3:4,6-bis-O-[[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-diyl]dicarbonyl]-b-D-glucopyranosyl]oxy]carbonyl]-2,3,4-trihydroxyphenoxy]-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 109742-47-4 C75H50O48
119206-41-6 β-D-Glucopyranose, cyclic 4→2:6→2'-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 1,2,3-tris(3,4,5-trihydroxybenzoate) (9CI) 119206-41-6 C48H34O31
149998-26-5 β-D-Glucopyranose, 1,6-bis(3,4,5-trihydroxybenzoate), 2-ester with β-D-glucopyranose cyclic 4→2':6→2-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 1,2,3-tris(3,4,5-trihydroxybenzoate) (9CI) 149998-26-5 C68H52O44
126347-60-2 D-Glucose, cyclic 4®2':6®2-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]3-(3,4,5-trihydroxybenzoate), cyclic diester with b-D-glucopyranose cyclic 4®2:6®2'-[(1S)-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-4',5,5',6,6'-pentahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]2,3-bis(3,4,5-trihydroxybenzoate) (9CI) 126347-60-2 C75H52O48
140475-15-6 18-Norpicrasan-1-one, 2-(acetyloxy)-11-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-16-(β-D-glucopyranosyloxy)-12-methoxy-, (2α,11α,12β,16α)- (9CI) 140475-15-6 C36H48O15
160472-92-4 b-D-Glucopyranose, cyclic 4®7:6®5-[(2S,6S)-3,6-dihydro-2,9,10,11,11-pentahydroxy-3-oxo-2,6-methano-2H-1-benzoxocin-5,7-dicarboxylate]cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]1-(3,4,5-trihydroxybenzoate) (9CI) 160472-92-4 C41H28O27
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